molecular formula C8H7N3O3 B8666369 1-(3,4-Dihydroxyphenyl)-2-azidoethanone CAS No. 165947-83-1

1-(3,4-Dihydroxyphenyl)-2-azidoethanone

Cat. No. B8666369
M. Wt: 193.16 g/mol
InChI Key: SMTHBLYIAYTTHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,4-Dihydroxyphenyl)-2-azidoethanone is a useful research compound. Its molecular formula is C8H7N3O3 and its molecular weight is 193.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3,4-Dihydroxyphenyl)-2-azidoethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,4-Dihydroxyphenyl)-2-azidoethanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

165947-83-1

Product Name

1-(3,4-Dihydroxyphenyl)-2-azidoethanone

Molecular Formula

C8H7N3O3

Molecular Weight

193.16 g/mol

IUPAC Name

2-azido-1-(3,4-dihydroxyphenyl)ethanone

InChI

InChI=1S/C8H7N3O3/c9-11-10-4-8(14)5-1-2-6(12)7(13)3-5/h1-3,12-13H,4H2

InChI Key

SMTHBLYIAYTTHN-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1C(=O)CN=[N+]=[N-])O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To the solution of 4-chloroacetylcatechol (25 g) in DMF (200 ml) was added sodium azide (10.5 g), and the mixture was stirred at room temperature for 1 hour. The reaction mixture was diluted with ethyl acetate, washed with water and dried over anhydrous magnesium sulfate. After the solvent was evaporated, the solids thus obtained was washed with a solution of n-hexane:ether=5:1 to give 23.2 g of 4-azidoacetylcatechol (yield, 90%).
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
10.5 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.